Cas no 64924-64-7 (Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-)

• Product Name: Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
• CAS No: 64924-64-7
• Molecular Formula: C₁₅H₂₂O
• Molecular Weight: 218.33458
• CID: 516028
• PubChem ID: 103462

Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)- Properties

Names and Identifiers

• Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
• 2,3-dimethyl-4-(1-methylcyclohexyl)phenol
• 4-(1-methylcyclohexyl)-2,3-xylenol
• Phenol, 5,6-dimethyl-4-(1-methylcyclohexyl)

Computed Properties

• Exact Mass: 218.16716
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.167065321g/mol
• Heavy Atom Count: 16
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols